Cas no 2227684-78-6 ((2S)-4-(thiophen-3-yl)butan-2-ol)

• Product Name: (2S)-4-(thiophen-3-yl)butan-2-ol
• CAS No: 2227684-78-6
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 5993329
• PubChem ID: 165695213
• Update Time: 2025-10-29

(2S)-4-(thiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(thiophen-3-yl)butan-2-ol
• EN300-1835732
• 2227684-78-6

• Inchi： 1S/C8H12OS/c1-7(9)2-3-8-4-5-10-6-8/h4-7,9H,2-3H2,1H3/t7-/m0/s1
• InChI Key： IOGDEMOJKYADTN-ZETCQYMHSA-N
• SMILES： S1C=CC(=C1)CC[C@H](C)O

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on (2S)-4-(thiophen-3-yl)butan-2-ol

Introduction to (2S)-4-(thiophen-3-yl)butan-2-ol (CAS No: 2227684-78-6)

(2S)-4-(thiophen-3-yl)butan-2-ol is a chiral organic compound with the CAS registry number 2227684-78-6. This compound belongs to the class of thiophene derivatives and is characterized by its unique stereochemistry and functional groups. The molecule consists of a thiophene ring attached to a butanol backbone, with the hydroxyl group positioned at the second carbon in an (S)-configuration. This configuration imparts specific optical properties and reactivity, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of (S)-4-(thiophen-3-yl)butan-2-ol involves advanced organic synthesis techniques, including asymmetric catalysis and enantioselective reductions. Recent studies have focused on optimizing the synthesis pathways to achieve higher enantiomeric excess (ee) and improved yields. For instance, researchers have employed proline-based catalysts in asymmetric reductions, which have shown promising results in producing this compound with high optical purity.

The compound's applications span across multiple fields. In the pharmaceutical industry, (S)-4-(thiophen-3-yl)butan-2-ol serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs). Its thiophene moiety contributes to aromaticity and potential π–π interactions, which are crucial for drug-receptor binding. Recent studies have highlighted its role in the development of novel analgesics and anti-inflammatory agents.

In materials science, this compound has been explored as a building block for self-assembled monolayers (SAMs) due to its amphiphilic nature. The hydroxyl group provides sites for hydrogen bonding, while the thiophene ring offers π-conjugation for electronic interactions. Research has demonstrated its potential in creating surface coatings with tailored wettability and electronic properties.

The stereochemistry of (S)-4-(thiophen-3-yl)butan-2-ol plays a critical role in its biological activity. Studies have shown that the (S)-enantiomer exhibits superior binding affinity to certain enzymes compared to its (R)-counterpart. This enantioselectivity is pivotal in drug design, where minor structural differences can significantly impact therapeutic efficacy.

Recent advancements in computational chemistry have enabled detailed molecular modeling of (S)-4-(thiophen-3-yli butan - 1 ol). These models provide insights into its conformational flexibility and interaction patterns with biomolecules. For example, molecular dynamics simulations have revealed key residues responsible for enantiomeric discrimination in target proteins.

In terms of physical properties, (S)-4-(thiophen - 3 - yl ) butan - 1 ol has a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility profile shows moderate solubility in water and excellent solubility in organic solvents such as dichloromethane and ethyl acetate.

The environmental impact of this compound is another area of growing interest. Studies have assessed its biodegradability and toxicity profiles, revealing that it undergoes rapid microbial degradation under aerobic conditions. This makes it a more eco-friendly option compared to some traditional organic solvents.

Looking ahead, (S)-4-(thiophen - 3 - yl ) butan - 1 ol holds promise for applications in green chemistry and sustainable manufacturing processes. Its use as a chiral auxiliary in asymmetric synthesis could reduce waste generation and improve process efficiency.